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Compound of Interest

Compound Name: Butyl 2-nitropropanoate

Cat. No.: B15422456

An in-depth review of available scientific literature and chemical databases reveals a notable
scarcity of specific data for Butyl 2-nitropropanoate. This suggests that the compound may
be novel, not widely synthesized, or not extensively characterized. Therefore, this guide will
provide a detailed overview of the chemical properties of closely related and well-documented
compounds: Butyl Propionate and Ethyl 2-nitropropionate. This comparative approach aims to
offer valuable insights for researchers, scientists, and drug development professionals by
presenting the established characteristics of similar chemical structures.

Comparative Analysis of Related Esters

To provide a useful frame of reference, this section details the chemical and physical properties
of Butyl Propionate and Ethyl 2-nitropropionate.

Butyl Propionate

Butyl propionate is an ester formed from butanol and propanoic acid. It is a colorless liquid with
a fruity, apple-like odor.[1][2][3]

Table 1: Chemical Properties of Butyl Propionate
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Property

Value

Source

Molecular Formula

C7H1402

[3]141[5]

Molecular Weight 130.187 g/mol [2][3]
Appearance Colorless liquid [3]
Odor Apple-like, fruity [11121[3]
Density 0.8754 g/cm3 [1][3]
Boiling Point 146.8 °C (296.2 °F; 419.9 K) [2][3]
Melting Point -89 °C (-128 °F; 184 K) [1][3]
Flash Point 32°C (90 °F) [3]

Solubility in Water

1.5 mg/mL at 20 °C (poor)

[2](3]

Refractive Index (nD)

1.4014

[3]

Vapor Density

4.5 (air=1)

[2](3]

Ethyl 2-nitropropionate

Ethyl 2-nitropropionate is a nitro ester that presents as a liquid.[6]

Table 2: Chemical Properties of Ethyl 2-nitropropionate

Property Value Source
Molecular Formula CsHoNOa4 [7]
Molecular Weight 147.13 g/mol [61[7]
Appearance Liquid [6]
Density 1.13 g/mL at 25 °C [6]
Boiling Point 75-76 °C at 9 mmHg [6]

Refractive Index (n20/D)

1.421

[6]

Flash Point

89 °C (192.2 °F) - closed cup

[6]

© 2025 BenchChem. All rights reserved. 2/7

Tech Support


https://en.wikipedia.org/wiki/Butyl_propionate
https://cymitquimica.com/cas/590-01-2/
https://webbook.nist.gov/cgi/cbook.cgi?ID=C590012&Mask=200
https://pubchem.ncbi.nlm.nih.gov/compound/Butyl-propionate
https://en.wikipedia.org/wiki/Butyl_propionate
https://en.wikipedia.org/wiki/Butyl_propionate
https://cameochemicals.noaa.gov/chemical/2741
https://pubchem.ncbi.nlm.nih.gov/compound/Butyl-propionate
https://en.wikipedia.org/wiki/Butyl_propionate
https://cameochemicals.noaa.gov/chemical/2741
https://en.wikipedia.org/wiki/Butyl_propionate
https://pubchem.ncbi.nlm.nih.gov/compound/Butyl-propionate
https://en.wikipedia.org/wiki/Butyl_propionate
https://cameochemicals.noaa.gov/chemical/2741
https://en.wikipedia.org/wiki/Butyl_propionate
https://en.wikipedia.org/wiki/Butyl_propionate
https://pubchem.ncbi.nlm.nih.gov/compound/Butyl-propionate
https://en.wikipedia.org/wiki/Butyl_propionate
https://en.wikipedia.org/wiki/Butyl_propionate
https://pubchem.ncbi.nlm.nih.gov/compound/Butyl-propionate
https://en.wikipedia.org/wiki/Butyl_propionate
https://www.sigmaaldrich.com/RU/en/product/aldrich/339407
https://webbook.nist.gov/cgi/inchi?ID=C2531808&Mask=80
https://www.sigmaaldrich.com/RU/en/product/aldrich/339407
https://webbook.nist.gov/cgi/inchi?ID=C2531808&Mask=80
https://www.sigmaaldrich.com/RU/en/product/aldrich/339407
https://www.sigmaaldrich.com/RU/en/product/aldrich/339407
https://www.sigmaaldrich.com/RU/en/product/aldrich/339407
https://www.sigmaaldrich.com/RU/en/product/aldrich/339407
https://www.sigmaaldrich.com/RU/en/product/aldrich/339407
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15422456?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

Experimental Protocols
Synthesis of Butyl Propionate

A common method for the synthesis of butyl propionate is through the esterification of propionic
acid with n-butanol.[3][8]

Reaction:
CH3CH2COOH + CH3(CH2)sOH = CH3CH2COO(CH2)3sCHs + H20]3]
Experimental Procedure:

A study on the synthesis of butyl propionate utilized a batch reactor, specifically a 500 ml three-
necked round flat-bottomed flask, equipped with a magnetic stirrer and a hot plate for
temperature control.[9] The reaction is typically catalyzed by an acid, such as sulfuric acid.[9]
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Caption: Workflow for the synthesis of Butyl Propionate.

Spectroscopic Data

Spectroscopic analysis is crucial for the structural elucidation and confirmation of chemical
compounds. While specific spectra for Butyl 2-nitropropanoate are not available, data for
related compounds can be found in various databases.

o Butyl Propionate: Infrared (IR) and Mass Spectrometry (MS) data are available through the
NIST WebBook.[5][10] 1H NMR and 13C NMR spectra are also documented.[11][12] A study
on its synthesis also reports on IR and NMR analyses.[9]

o Ethyl 2-nitropropionate: IR and Mass Spectrometry data are available in the NIST WebBook.
[7]

Safety and Handling
Butyl Propionate

Butyl propionate is a flammable liquid and may cause skin and eye irritation.[3] In case of fire,
use CO2, dry chemical, or foam for extinction.[13] Personal protective equipment such as
safety glasses and gloves should be worn when handling this chemical.[13][14] Store in a cool,
dry, well-ventilated area away from incompatible substances like strong oxidizing agents.[13]
[14]

Ethyl 2-nitropropionate

Ethyl 2-nitropropionate is classified as a warning-level hazard, causing skin irritation, serious
eye irritation, and may cause respiratory irritation.[6] Recommended personal protective
equipment includes eyeshields, gloves, and a suitable respirator.[6]
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General Safety Precautions for Handling Esters

Personal Protective Equipment (PPE) Storage Handling

Safety Glasses / Goggles Chemical Resistant Gloves Respirator (if needed) Well-ventilated area Cool and Dry Away from Oxidizing Agents Avoid Ignition Sources Ground Containers Handling

Storage

Click to download full resolution via product page

Caption: Key safety considerations for handling ester compounds.

Conclusion

While direct experimental data for Butyl 2-nitropropanoate is limited in the public domain, the
chemical properties, synthesis protocols, and safety information for the structurally similar
compounds Butyl Propionate and Ethyl 2-nitropropionate provide a strong foundation for
researchers. This guide summarizes the available data for these related esters to inform future
research and development activities. Further experimental investigation is necessary to fully
characterize the properties and potential applications of Butyl 2-nitropropanoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Ontario, CA 91761, United States
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